Cas no 181632-75-7 (1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)-)

1H-Indol-5-amine, 1-(4-pyridinyl)- is a heterocyclic organic compound featuring both indole and pyridine moieties. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual aromatic systems enhance reactivity in cross-coupling and functionalization reactions, while the basic nitrogen atoms facilitate coordination in metal-catalyzed processes. The compound's stability under standard conditions and solubility in common organic solvents further improve its utility in research and industrial applications. Its structural versatility supports the development of bioactive molecules, particularly in medicinal chemistry for targeting receptor-specific interactions.
1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)- structure
181632-75-7 structure
Product Name:1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)-
CAS No:181632-75-7
MF:C13H11N3
MW:209.246542215347
MDL:MFCD24626856
CID:3223910
PubChem ID:22324310
Update Time:2025-05-19

1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)-
    • SCHEMBL720541
    • A1-11448
    • 1-pyridin-4-ylindol-5-amine
    • JULUAUZIVDSBND-UHFFFAOYSA-N
    • 1-(4-pyridinyl)-1H-indol-5-amine
    • 181632-75-7
    • DA-43466
    • MDL: MFCD24626856
    • Inchi: 1S/C13H11N3/c14-11-1-2-13-10(9-11)5-8-16(13)12-3-6-15-7-4-12/h1-9H,14H2
    • InChI Key: JULUAUZIVDSBND-UHFFFAOYSA-N
    • SMILES: N1(C2C=CN=CC=2)C=CC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 209.095297364Da
  • Monoisotopic Mass: 209.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
185682-5g
1-(4-Pyridinyl)-1H-indol-5-amine, 95%
181632-75-7 95%
5g
$1980.00 2023-09-09

Additional information on 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL)-

Professional Introduction to 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) and CAS No. 181632-75-7

The compound 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL), identified by the CAS number 181632-75-7, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The combination of an indole core with a pyridyl substituent at the 1-position creates a unique pharmacophore that may contribute to its interaction with biological targets.

Indole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the pyridyl group in 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) enhances its potential by introducing additional hydrogen bonding capabilities and electronic properties that can modulate receptor binding. This compound’s structure suggests it may serve as a scaffold for developing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have shown that indole-pyridine hybrids can exhibit potent activity against enzymes and receptors involved in metabolic disorders and cancer pathways. For instance, derivatives of this class have been investigated for their ability to inhibit kinases and other enzymes that play critical roles in tumor progression.

The synthesis of 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process, allowing for more efficient production of complex indole derivatives. These techniques not only improve scalability but also enable the introduction of additional functional groups for further derivatization.

In the context of drug development, the biological evaluation of 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) has been a focus of numerous preclinical studies. Researchers have explored its potential as an inhibitor of specific enzymes implicated in neurological disorders, such as monoamine oxidase (MAO) inhibitors. The indole moiety is known to interact with aromatic amino acid residues in enzyme active sites, which may explain its observed inhibitory effects. Additionally, the pyridyl group’s ability to form hydrogen bonds with polar residues could enhance binding specificity.

The compound’s structural features also make it a promising candidate for developing treatments against infectious diseases. Indole derivatives have demonstrated activity against bacterial and fungal pathogens by interfering with essential metabolic pathways or membrane integrity. The pyridyl substituent may further enhance these effects by modulating redox processes or metal ion interactions within microbial cells. Such properties are particularly relevant in the ongoing effort to combat antibiotic-resistant strains.

From a medicinal chemistry perspective, 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) exemplifies how structural diversity can be leveraged to discover new therapeutic entities. Its indole-pyridine core provides a versatile platform for generating analogs with tailored biological profiles. By modifying substituents at different positions or introducing additional functional groups, chemists can optimize potency, selectivity, and pharmacokinetic properties for clinical applications.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) by enabling rapid assessment of large libraries against various biological targets. This approach has led to the identification of lead compounds that undergo further optimization before entering clinical trials. The combination of experimental data with computational predictions ensures a more efficient pipeline from discovery to development.

Future research directions may include exploring the compound’s potential in combination therapies or investigating its role in modulating immune responses. The indole-pyridine scaffold’s adaptability makes it suitable for addressing multiple disease mechanisms simultaneously. Additionally, advances in biocatalysis could facilitate greener synthetic routes for producing this compound on an industrial scale.

In summary,1H-INDOL-5-AMINE, 1-(4-PYRIDINYL) (CAS No. 181632-75-7) is a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of an indole core and pyridyl substituent positions it as a valuable scaffold for drug discovery efforts aimed at treating cancers, infectious diseases, and metabolic disorders. Continued exploration of its chemical space will likely yield novel therapeutic agents with broad clinical applicability.

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